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Compound of Interest

Compound Name: Stigmasterol-d6

Cat. No.: B15554484 Get Quote

Stigmasterol-d6: A Technical Guide for
Researchers
This guide provides an in-depth overview of Stigmasterol-d6, a deuterated form of the

common plant sterol, stigmasterol. It is intended for researchers, scientists, and professionals

in drug development who are utilizing this compound in their work. This document covers its

chemical identity, supplier information, typical applications in experimental settings, and its

relationship with key cellular signaling pathways.

Core Data Presentation
For ease of reference, the fundamental properties and supplier details for Stigmasterol-d6 are

summarized below.

Table 1: Stigmasterol-d6 Chemical and Supplier
Information
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Property Value

Chemical Name Stigmasterol-d6

Synonyms
(3β,22E)-Stigmasta-5,22-dien-3-ol-d6,

Stigmasta-5,22-dien-3β-ol-d6

CAS Number 701-54-2

Molecular Formula C₂₉H₄₂D₆O

Molecular Weight 418.73 g/mol

Primary Application
Internal standard for quantitative mass

spectrometry

Supplier Product Name
Catalog Number
(Example)

Purity

LGC Standards
Stigmasterol-d6

(Major)
TRC-S686752 Not specified

Clinivex
Stigmasterol-d6

(Major)
RCLST257686 Not specified

Alfa Chemistry
Stigmasterol-d6

(Major)
APS012685 Not specified

Pharmaffiliates Stigmasterol-d6 PA STI 079880 Not specified

Note: Availability and product specifications are subject to change. Please consult the

respective supplier for the most current information.

Experimental Protocols
Stigmasterol-d6 is most commonly employed as an internal standard in quantitative analytical

methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas

chromatography-mass spectrometry (GC-MS), for the determination of stigmasterol and other

phytosterols in various biological and food matrices. The following is a generalized protocol for

its use.
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Protocol 1: Quantification of Phytosterols in a Biological
Matrix using Stigmasterol-d6 as an Internal Standard
1. Sample Preparation and Extraction:

Objective: To extract phytosterols from the sample matrix.

Procedure:

To a known quantity of the sample (e.g., 100 µL of plasma or a specified weight of

homogenized tissue), add a precise amount of Stigmasterol-d6 solution of a known

concentration. The amount added should be comparable to the expected concentration of

the endogenous analytes.

Perform saponification to hydrolyze sterol esters by adding ethanolic potassium hydroxide

and heating.

After cooling, perform a liquid-liquid extraction with an organic solvent such as hexane or

toluene to isolate the unsaponifiable fraction containing the phytosterols.

Evaporate the organic solvent to dryness under a stream of nitrogen.

2. Derivatization (for GC-MS analysis):

Objective: To increase the volatility and thermal stability of the phytosterols for GC analysis.

Procedure:

Reconstitute the dried extract in a derivatization reagent (e.g., a mixture of pyridine,

hexamethyldisilazane, and trimethylchlorosilane).

Incubate the mixture to allow for the formation of trimethylsilyl (TMS) ethers of the sterols.

3. Instrumental Analysis (LC-MS/MS or GC-MS):

Objective: To separate and detect the phytosterols and the internal standard.

LC-MS/MS Parameters (Example):
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Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of methanol and water or acetonitrile and water is often

employed.

Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization

(ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) is used for sensitive and specific detection.

The transitions for stigmasterol and Stigmasterol-d6 would be optimized.

GC-MS Parameters (Example):

Column: A low-polarity capillary column (e.g., DB-5ms).

Carrier Gas: Helium.

Injection: Splitless mode.

Ionization: Electron Ionization (EI).

Detection: Selected Ion Monitoring (SIM) of characteristic ions for the TMS-derivatized

stigmasterol and Stigmasterol-d6.

4. Data Analysis:

Objective: To quantify the amount of stigmasterol in the original sample.

Procedure:

Generate a calibration curve using standards of unlabeled stigmasterol of known

concentrations, each spiked with the same amount of Stigmasterol-d6.

Calculate the ratio of the peak area of the analyte (stigmasterol) to the peak area of the

internal standard (Stigmasterol-d6) for each standard and the unknown samples.

Determine the concentration of stigmasterol in the samples by interpolating their peak

area ratios on the calibration curve.
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Signaling Pathways
While Stigmasterol-d6 itself is primarily used as a tracer and not for direct biological effect

studies, its non-deuterated counterpart, stigmasterol, is known to modulate several key cellular

signaling pathways. The biological activity of Stigmasterol-d6 is presumed to be identical to

that of stigmasterol. Below are diagrams of pathways influenced by stigmasterol.

PI3K/Akt/mTOR Signaling Pathway
Stigmasterol has been shown to inhibit the PI3K/Akt/mTOR pathway, which is crucial in

regulating cell growth, proliferation, and survival.[1] This inhibition can lead to the induction of

apoptosis and autophagy in cancer cells.[1]
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Caption: Stigmasterol's inhibitory effect on the PI3K/Akt/mTOR pathway.

JAK/STAT Signaling Pathway
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The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is critical

for cytokine signaling and immune responses. Stigmasterol has been found to modulate this

pathway, which can contribute to its anti-inflammatory and immunomodulatory effects.
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Caption: Stigmasterol's modulation of the JAK/STAT signaling cascade.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cellular responses to a

variety of stimuli and regulates processes like cell proliferation, differentiation, and apoptosis.

Stigmasterol has been observed to influence MAPK signaling, contributing to its diverse

biological activities.
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Caption: An overview of Stigmasterol's interaction with the MAPK signaling pathway.

Conclusion
Stigmasterol-d6 is a valuable tool for researchers, primarily serving as a reliable internal

standard for the accurate quantification of stigmasterol and other phytosterols in complex

samples. While direct studies on the biological effects of the deuterated form are limited, the

extensive research on stigmasterol provides a strong foundation for understanding its potential

physiological roles and mechanisms of action through the modulation of key signaling

pathways. This guide serves as a foundational resource for the effective utilization of

Stigmasterol-d6 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15554484?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554484?utm_src=pdf-body
https://www.benchchem.com/product/b15554484?utm_src=pdf-body
https://www.benchchem.com/product/b15554484?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Stigmasterol Simultaneously Induces Apoptosis and Protective Autophagy by Inhibiting
Akt/mTOR Pathway in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Stigmasterol-d6 CAS number and supplier information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554484#stigmasterol-d6-cas-number-and-supplier-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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